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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ac-FEID-CMK (Acetyl-Phenylalanyl-Glutamyl-Isoleucyl-Aspartyl-chloromethylketone) is a
specialized peptide inhibitor primarily utilized in the study of pyroptosis in zebrafish models. It is
a potent and specific inhibitor derived from zebrafish Gasdermin Eb (GSDMEDb), a key protein
in the pyroptotic signaling cascade. This guide provides a comprehensive overview of the
chemical structure, mechanism of action, and experimental applications of Ac-FEID-CMK.

Chemical Structure and Properties

Ac-FEID-CMK is a tetrapeptide composed of Phenylalanine (F), Glutamic Acid (E), Isoleucine
(1), and Aspartic Acid (D), with an N-terminal acetyl group and a C-terminal chloromethylketone
(CMK) modification. The CMK group allows for irreversible covalent binding to the active site of
its target caspases.

While a definitive CAS number for the base compound is not readily available in public
databases, its trifluoroacetate salt is registered under PubChem CID 168008641.

Table 1: Chemical Properties of Ac-FEID-CMK
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cleavage and pyroptosis

Note: Quantitative inhibitory data such as IC50 or Ki values for Ac-FEID-CMK are not currently
available in the reviewed literature.

Mechanism of Action

Ac-FEID-CMK functions as a specific inhibitor of the caspy2-mediated noncanonical
inflammasome pathway in zebrafish.[1] In this pathway, bacterial lipopolysaccharide (LPS) is
sensed intracellularly, leading to the activation of caspy2. Activated caspy?2 then cleaves
GSDMEDb. The N-terminal fragment of the cleaved GSDMED translocates to the plasma
membrane, forms pores, and induces pyroptotic cell death.

Ac-FEID-CMK, mimicking the cleavage site on GSDMED, irreversibly binds to the active site of
caspyZ2, thereby preventing the cleavage of GSDMEDb and subsequent pyroptosis.
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Diagram 1: Signaling pathway of caspy2-mediated pyroptosis and inhibition by Ac-FEID-CMK.

Experimental Protocols

Detailed, step-by-step experimental protocols for the use of Ac-FEID-CMK are not extensively
published. However, existing studies provide a general framework for its application in

zebrafish models.

In Vivo Inhibition of Pyroptosis in Zebrafish Larvae
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The primary application of Ac-FEID-CMK is the in vivo inhibition of pyroptosis to study its
effects on disease models such as septic acute kidney injury.[3]

General Workflow:

e Model Induction: Induce the disease model in zebrafish larvae (e.g., via LPS injection for
septic shock).

e Inhibitor Administration: Administer Ac-FEID-CMK to the zebrafish larvae. The exact
concentration and route of administration (e.g., microinjection, immersion) would need to be
optimized for the specific experimental setup.

o Observation and Analysis: Observe the phenotypic outcomes (e.g., survival rates, kidney
injury markers).

» Biochemical Analysis: Perform assays to confirm the inhibition of the pathway, such as
Western blotting for cleaved GSDMEDb.
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Diagram 2: General experimental workflow for in vivo studies using Ac-FEID-CMK in
zebrafish.

Applications

The known applications of Ac-FEID-CMK are highly specific to zebrafish research:

o Septic Acute Kidney Injury (AKI): Administration of Ac-FEID-CMK has been shown to
attenuate mortality and kidney injury in zebrafish models of septic shock, demonstrating the
critical role of GSDMEb-mediated pyroptosis in this condition.[3]
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e Ovulation: Studies have used Ac-FEID-CMK to demonstrate that GSDMEb-mediated
pyroptosis is an essential process for ovulation in zebrafish.[4]

Conclusion

Ac-FEID-CMK is a valuable research tool for investigating the specific role of the caspy2-
GSDMED pyroptosis pathway in zebrafish. Its high specificity makes it ideal for dissecting this
signaling cascade in various biological processes and disease models within this organism. For
researchers working with zebrafish models of inflammation, sepsis, or reproductive biology, Ac-
FEID-CMK provides a targeted means of inhibiting a key cell death pathway. Further research
is required to establish its quantitative inhibitory profile and to develop detailed, standardized
experimental protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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